Nordihydro Capsaicin
Nordihydro Capsaicin
Nordihydrocapsaicin belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Nordihydrocapsaicin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, nordihydrocapsaicin is primarily located in the membrane (predicted from logP). Outside of the human body, nordihydrocapsaicin can be found in a number of food items such as yellow bell pepper, orange bell pepper, pepper (c. frutescens), and pepper (c. annuum). This makes nordihydrocapsaicin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
28789-35-7
VCID:
VC0196126
InChI:
InChI=1S/C17H27NO3/c1-13(2)7-5-4-6-8-17(20)18-12-14-9-10-15(19)16(11-14)21-3/h9-11,13,19H,4-8,12H2,1-3H3,(H,18,20)
SMILES:
Molecular Formula:
C17H27NO3
Molecular Weight:
293.4 g/mol
Nordihydro Capsaicin
CAS No.: 28789-35-7
Impurities
VCID: VC0196126
Molecular Formula: C17H27NO3
Molecular Weight: 293.4 g/mol
Purity: > 95%
| CAS No. | 28789-35-7 |
|---|---|
| Product Name | Nordihydro Capsaicin |
| Molecular Formula | C17H27NO3 |
| Molecular Weight | 293.4 g/mol |
| IUPAC Name | N-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methyloctanamide |
| Standard InChI | InChI=1S/C17H27NO3/c1-13(2)7-5-4-6-8-17(20)18-12-14-9-10-15(19)16(11-14)21-3/h9-11,13,19H,4-8,12H2,1-3H3,(H,18,20) |
| Standard InChIKey | VQEONGKQWIFHMN-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)CCCCCC(=O)NCC1=CC(=C(C=C1)O)OC |
| Melting Point | 60-61°C |
| Physical Description | Solid |
| Description | Nordihydrocapsaicin belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Nordihydrocapsaicin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, nordihydrocapsaicin is primarily located in the membrane (predicted from logP). Outside of the human body, nordihydrocapsaicin can be found in a number of food items such as yellow bell pepper, orange bell pepper, pepper (c. frutescens), and pepper (c. annuum). This makes nordihydrocapsaicin a potential biomarker for the consumption of these food products. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | N-[(4-Hydroxy-3-methoxyphenyl)methyl]-7-methyl-octanamide; 7-Methyl-N-vanillyl-octanamide; Norhydrocapsaicin |
| PubChem Compound | 168836 |
| Last Modified | Nov 11 2021 |
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